Cas no 1185157-36-1 (2-(Ethylamino)methyl-4-nitrophenol-d5)

• Product Name: 2-(Ethylamino)methyl-4-nitrophenol-d5
• CAS No: 1185157-36-1
• MF: C₉H₁₂N₂O₃
• MW: 201.23399066925
• CID: 4554476
• PubChem ID: 45039185
• Update Time: 2025-05-20

2-(Ethylamino)methyl-4-nitrophenol-d5 Chemical and Physical Properties

Names and Identifiers

• 2-[(Ethylamino)methyl]-4-nitrophenol-d5
• 4-nitro-2-[(1,1,2,2,2-pentadeuterioethylamino)methyl]phenol
• [2H5]-2-[ (Ethylamino)methyl]-4-nitrophenol
• 1185157-36-1
• 2-(Ethylamino)methyl-4-nitrophenol-d5

• Inchi： 1S/C9H12N2O3/c1-2-10-6-7-5-8(11(13)14)3-4-9(7)12/h3-5,10,12H,2,6H2,1H3/i1D3,2D2
• InChI Key： BXQBOFZTTUXRNK-ZBJDZAJPSA-N
• SMILES： C1(O)=CC=C([N+]([O-])=O)C=C1CNC([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 201.116
• Monoisotopic Mass: 201.116
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1A^2
• XLogP3: 1.7

Additional information on 2-(Ethylamino)methyl-4-nitrophenol-d5

2-(Ethylamino)methyl-4-nitrophenol-d5: A Comprehensive Overview

The compound 2-(Ethylamino)methyl-4-nitrophenol-d5, with the CAS number 1185157-36-1, is a specialized chemical entity that has garnered attention in various scientific domains. This compound is a derivative of 4-nitrophenol, featuring a unique substitution pattern that includes an ethylamino group and a methyl group, along with deuterium labeling. The presence of deuterium atoms (denoted by the "-d5" suffix) suggests its utility in isotopic studies, particularly in nuclear magnetic resonance (NMR) spectroscopy, where deuterium can be used to suppress solvent signals or as a tracer in kinetic studies.

Recent advancements in analytical chemistry have highlighted the importance of isotopically labeled compounds like 2-(Ethylamino)methyl-4-nitrophenol-d5 in elucidating reaction mechanisms and molecular dynamics. For instance, researchers have employed this compound in studies examining the effects of substituents on the electronic properties of aromatic rings. The ethylamino group introduces electron-donating effects, which can influence the reactivity of the nitro group and the overall stability of the molecule. These insights are particularly valuable in drug design and development, where understanding molecular interactions is crucial.

In terms of synthesis, 2-(Ethylamino)methyl-4-nitrophenol-d5 can be prepared through a multi-step process involving nucleophilic substitution and deuterium exchange reactions. The introduction of the ethylamino group typically requires careful control over reaction conditions to ensure regioselectivity, while the deuteration process often involves exposure to heavy water (D₂O) under specific pH and temperature conditions. Recent studies have optimized these steps to improve yield and purity, making this compound more accessible for research purposes.

The applications of 2-(Ethylamino)methyl-4-nitrophenol-d5 extend beyond basic research into practical applications. In environmental science, this compound has been used as a tracer to study the fate and transport of nitrophenolic compounds in aqueous environments. Its deuterium labeling allows researchers to track its transformation pathways under various environmental conditions, providing insights into pollution control strategies.

Moreover, in pharmacology, 2-(Ethylamino)methyl-4-nitrophenol-d5 has been investigated for its potential as an intermediate in drug synthesis. The nitro group is known to exhibit anti-inflammatory and antimicrobial properties, while the ethylamino group can enhance bioavailability. Recent clinical trials have explored derivatives of this compound for their efficacy against bacterial infections, demonstrating promising results.

In conclusion, 2-(Ethylamino)methyl-4-nitrophenol-d5 is a versatile compound with applications spanning multiple scientific disciplines. Its unique structure and isotopic labeling make it an invaluable tool for researchers seeking to understand molecular behavior and develop innovative solutions across fields such as medicine, environmental science, and materials chemistry.